Cas no 126322-22-3 (2(3H)-Benzothiazolethione,4-hydroxy-(9CI))

• Product Name: 2(3H)-Benzothiazolethione,4-hydroxy-(9CI)
• CAS No: 126322-22-3
• MF: C₇H₅NOS₂
• MW: 183.250698804855
• CID: 855610
• Update Time: 2025-06-13

2(3H)-Benzothiazolethione,4-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,4-hydroxy-(9CI)
• 4-hydroxy-3H-1,3-benzothiazole-2-thione
• 4-Hydroxybenzo[d]thiazole-2(3H)-thione

• Inchi： 1S/C7H5NOS2/c9-4-2-1-3-5-6(4)8-7(10)11-5/h1-3,9H,(H,8,10)
• InChI Key： NTWWITFVZYGHPD-UHFFFAOYSA-N
• SMILES： OC1C2NC(SC=2C=CC=1)=S

Computed Properties

• Exact Mass: 182.98135
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 32.26

Additional information on 2(3H)-Benzothiazolethione,4-hydroxy-(9CI)

Comprehensive Overview of 2(3H)-Benzothiazolethione,4-hydroxy-(9CI) (CAS No. 126322-22-3)

2(3H)-Benzothiazolethione,4-hydroxy-(9CI), identified by its CAS No. 126322-22-3, is a specialized organic compound belonging to the benzothiazole family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its derivatives for innovative solutions, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular structure of 2(3H)-Benzothiazolethione,4-hydroxy-(9CI) features a benzothiazole core with a hydroxyl group at the 4-position, which contributes to its reactivity and versatility. This structural motif is particularly valuable in the design of bioactive molecules, as it often enhances binding affinity and metabolic stability. Recent studies have highlighted its potential as a building block for drug discovery, especially in targeting enzymes and receptors involved in inflammatory and oxidative stress pathways.

In the context of green chemistry, 2(3H)-Benzothiazolethione,4-hydroxy-(9CI) has been investigated for its role in developing eco-friendly catalysts and intermediates. With the global shift toward sustainable practices, this compound aligns with the search for biodegradable alternatives and low-toxicity reagents. Its derivatives have shown promise in reducing environmental impact while maintaining high efficiency in synthetic processes, making it a topic of interest for environmentally conscious manufacturers.

Another area of exploration is the compound's application in advanced materials. Researchers are examining its potential in creating photoactive polymers and organic semiconductors, which are critical for next-generation electronics and optoelectronic devices. The hydroxybenzothiazole moiety’s ability to participate in hydrogen bonding and π-π stacking interactions makes it a candidate for designing functional materials with tailored properties.

From a commercial perspective, the demand for CAS No. 126322-22-3 is driven by its utility in high-value intermediates and specialty chemicals. Suppliers and distributors often highlight its purity and stability as key selling points, catering to laboratories and industrial users seeking reliable raw materials. Quality control and regulatory compliance are paramount, ensuring that the compound meets stringent standards for research and production applications.

Frequently asked questions about 2(3H)-Benzothiazolethione,4-hydroxy-(9CI) include inquiries about its synthesis methods, safety data, and handling protocols. While it is not classified as hazardous under standard regulations, proper storage and handling are recommended to maintain its integrity. Additionally, users often search for analytical techniques to characterize this compound, such as HPLC, NMR, and mass spectrometry, which are essential for verifying its identity and purity.

In summary, 2(3H)-Benzothiazolethione,4-hydroxy-(9CI) (CAS No. 126322-22-3) represents a versatile and valuable chemical entity with broad applicability across multiple sectors. Its relevance in cutting-edge research and industrial innovation underscores its importance in modern chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing challenges related to sustainability, health, and technology.